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Compound of Interest

Compound Name: C24H29NO3

Cat. No.: B7739330

Get Quote

Chemical Identity & Hazard Profile
C24H29NO3 is a centrally acting, reversible acetylcholinesterase (AChE) inhibitor widely

utilized in neurodegenerative disease research[1]. Because of its potent pharmacological

activity, even microgram-level exposures can trigger severe systemic toxicity.

Table 1: Quantitative Chemical & Hazard Data for C24H29NO3
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Property Specification Operational Implication

Chemical Name
Donepezil / Donepezil

Hydrochloride

Highly potent API requiring

strict containment[1].

Molecular Formula C24H29NO3
Requires high-temperature

oxidation for safe disposal[2].

Molecular Weight 379.5 g/mol

Readily forms fine, easily

aerosolized particulate

dusts[2].

GHS Classification
Acute Toxicity - Oral (Category

1)

Classified as fatal if swallowed

(H300)[3].

Transport ID UN2811
Must be manifested as "Toxic

solid, organic, n.o.s."[4].

The Causality of C24H29NO3 Toxicity
Understanding why a chemical is dangerous is the first step in effective risk mitigation.

Accidental exposure to C24H29NO3 (via inhalation of aerosolized powder or transdermal

absorption) prevents the enzymatic breakdown of acetylcholine. The resulting accumulation of

this neurotransmitter causes a cholinergic crisis, clinically presenting as SLUDGE syndrome

(Salivation, Lacrimation, Urination, Defecation, Gastrointestinal distress, Emesis).
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Fig 1: C24H29NO3 toxicity mechanism via AChE inhibition leading to cholinergic crisis.

Operational Workflow: Safe Handling &
Experimental Setup
To prevent the toxicity cascade outlined above, all handling must occur within a self-validating

engineering control system.

Step-by-Step Methodology: API Handling

Engineering Controls: Conduct all powder manipulation inside a Class II Biological Safety

Cabinet (BSC) or a dedicated chemical fume hood. Causality: Negative pressure
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environments ensure that any aerosolized API is pulled away from the operator's breathing

zone and trapped in HEPA filters.

PPE Donning: Equip double nitrile gloves (EN 374 compliant), a disposable Tyvek sleeve

cover, and chemical splash goggles.

Weighing Protocol: Dispense the powder using an anti-static weighing boat. Causality:

C24H29NO3 crystals can carry static charges; neutralizing this charge prevents the powder

from repelling off the spatula and aerosolizing into the environment.

System Validation: Post-weighing, perform a mass-balance reconciliation. Compare the

mass of the dispensed API against the mass missing from the source bottle. A matched

mass confirms zero environmental loss or spillage during the procedure.

Spill Response & Decontamination Protocols
If a breach of containment occurs, immediate neutralization is required. Do not use dry

sweeping techniques under any circumstances[5].

Step-by-Step Methodology: Spill Decontamination

Containment & Wetting: Immediately cover the spilled powder with absorbent laboratory

pads. Gently mist the pads with 70% ethanol or water. Causality: Wetting the powder

aggregates the particles, entirely eliminating the risk of generating inhalable toxic dust[5].

Chemical Degradation: Apply a 10% sodium hypochlorite (bleach) solution directly to the

wetted spill area and allow a 15-minute contact time. Causality: Strong oxidizing agents

break the molecular bonds of the organic API, destroying its pharmacological ability to bind

to AChE receptors.

Self-Validating Verification: After wiping up the bleach and rinsing the surface with distilled

water, press a strip of damp pH indicator paper against the cleaned surface. A neutral pH

(7.0) validates that all caustic decontamination agents have been successfully removed and

the bench is safe for standard operations.

Step-by-Step Disposal Procedures
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Disposal of C24H29NO3 must comply with stringent environmental regulations to prevent

ecological cholinergic toxicity. The ultimate, approved disposal method for this compound is

high-temperature incineration[6].
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Fig 2: Step-by-step segregation, packaging, and disposal workflow for C24H29NO3 waste.

Step-by-Step Methodology: Waste Packaging and Disposal

Waste Segregation: Strictly isolate C24H29NO3 waste from heavy metals and halogenated

solvents. Causality: Segregation prevents dangerous exothermic cross-reactions in the

waste jug and ensures the waste stream is eligible for standard organic incineration.

Solid Waste Packaging: Place all contaminated consumables (pipette tips, weighing boats,

gloves, and spill pads) into a 6-mil thick, puncture-resistant toxic waste bag. Seal the bag,
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then place it inside a second identical bag. Causality: Double-bagging provides a fail-safe

against puncture-induced leaks during transit.

Liquid Waste Packaging: Transfer all aqueous or solvent-based C24H29NO3 solutions into a

High-Density Polyethylene (HDPE) carboy. Do not fill past 80% capacity. Causality: HDPE is

chemically inert to most organic solvents used to dissolve C24H29NO3, and the 20%

headspace prevents pressure-induced ruptures caused by vapor expansion.

Regulatory Labeling: Affix a hazardous waste label featuring the GHS "Skull and

Crossbones" pictogram. Explicitly write: "Toxic Organic Waste - UN2811 - Contains

C24H29NO3 (Donepezil)"[4].

EHS Transfer & Incineration: Transfer the sealed containers to your facility's Environmental

Health and Safety (EHS) department. The waste will be routed to a commercial facility for

high-temperature incineration (>1000°C) equipped with an afterburner[6]. Causality:

Incineration at these temperatures completely oxidizes the C24H29NO3 molecule into

harmless CO2, H2O, and NOx gases, ensuring zero environmental persistence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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